Cas no 114645-35-1 (2-hydroxy-2-trifluoromethylbutyric acid)

2-hydroxy-2-trifluoromethylbutyric acid structure
114645-35-1 structure
Product Name:2-hydroxy-2-trifluoromethylbutyric acid
CAS No:114645-35-1
MF:C5H7F3O3
MW:172.102492570877
CID:894698
Update Time:2025-04-19

2-hydroxy-2-trifluoromethylbutyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-trifluoromethylbutyric acid
    • 2-hydroxy-2-(trifluoromethyl)butanoic acid
    • PC4863
    • RARECHEM AL BO 1909
    • 2-HYDROXY-2-(TRIFLUOROMETHYL)BUTYRIC ACID
    • 2-Hydroxy-2-(trifluoromethyl)butyricacid97%
    • 2-Hydroxy-2-(trifluoromethyl)butyric acid 97%
    • Inchi： 1S/C5H7F3O3/c1-2-4(11,3(9)10)5(6,7)8/h11H,2H2,1H3,(H,9,10)
    • InChI Key： HPUAIGRGCRIKGO-UHFFFAOYSA-N
    • SMILES： C(O)(CC)(C(=O)O)C(F)(F)F

Computed Properties

  • Exact Mass: 172.03500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: 195-198°C
  • PSA: 57.53000
  • LogP: 0.77440
  • Solubility: Not determined

2-hydroxy-2-trifluoromethylbutyric acid Security Information

2-hydroxy-2-trifluoromethylbutyric acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-hydroxy-2-trifluoromethylbutyric acid Related Literature

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